[Mpa1, D-Tyr(Et)2, Aib7]OT

• Molecular Formula: C44H69N11O12S2
• Molecular Weight: 1008.2 g/mol
• IUPAC Name: (4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-N-[1-[[(2S)-1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]amino]-2-methyl-1-oxopropan-2-yl]-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-ethoxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
• InChI: InChI=1S/C44H69N11O12S2/c1-8-24(5)36-42(65)50-27(14-15-32(45)56)38(61)51-30(20-33(46)57)39(62)52-31(41(64)55-44(6,7)43(66)53-28(18-23(3)4)37(60)48-21-34(47)58)22-69-68-17-16-35(59)49-29(40(63)54-36)19-25-10-12-26(13-11-25)67-9-2/h10-13,23-24,27-31,36H,8-9,14-22H2,1-7H3,(H2,45,56)(H2,46,57)(H2,47,58)(H,48,60)(H,49,59)(H,50,65)(H,51,61)(H,52,62)(H,53,66)(H,54,63)(H,55,64)/t24-,27-,28-,29-,30-,31-,36-/m0/s1
• InChI Key: OGLIRWYQKYWIBI-YGTZAJLESA-N
• Isomeric SMILES: CC[C@H](C)[C@H]1C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CSSCCC(=O)N[C@H](C(=O)N1)CC2=CC=C(C=C2)OCC)C(=O)NC(C)(C)C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N
• Canonical SMILES: CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCCC(=O)NC(C(=O)N1)CC2=CC=C(C=C2)OCC)C(=O)NC(C)(C)C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N

Description

[Mpa1, D-Tyr(Et)2, Aib7]OT is a synthetic analogue of oxytocin, a nonapeptide hormone and neurotransmitter. This compound is designed to mimic or modify the biological activity of oxytocin by incorporating specific amino acid substitutions. The modifications include β-mercaptopropionic acid (Mpa) at position 1, D-tyrosine (ethylated) at position 2, and α-aminoisobutyric acid (Aib) at position 7. These changes can enhance the stability, selectivity, and potency of the compound for various scientific and medical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Mpa1, D-Tyr(Et)2, Aib7]OT typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The key steps include:

Coupling: The amino acids are coupled using reagents like N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt) to form peptide bonds.

Deprotection: The protecting groups on the amino acids are removed using trifluoroacetic acid (TFA) to expose the reactive sites for further coupling.

Cleavage: The completed peptide is cleaved from the resin using a cleavage cocktail containing TFA, water, and scavengers like triisopropylsilane (TIS).

Industrial Production Methods

Industrial production of this compound follows similar principles but on a larger scale. Automated peptide synthesizers and high-throughput purification techniques like high-performance liquid chromatography (HPLC) are employed to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

[Mpa1, D-Tyr(Et)2, Aib7]OT can undergo various chemical reactions, including:

Oxidation: The thiol group in β-mercaptopropionic acid can be oxidized to form disulfide bonds.

Reduction: Disulfide bonds can be reduced back to thiol groups using reducing agents like dithiothreitol (DTT).

Substitution: The ethyl group on D-tyrosine can be substituted with other alkyl groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2) or iodine (I2) in mild conditions.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Alkyl halides in the presence of a base like sodium hydride (NaH).

Major Products

The major products formed from these reactions include disulfide-linked dimers, reduced monomers, and various alkylated derivatives .

Scientific Research Applications

[Mpa1, D-Tyr(Et)2, Aib7]OT has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study peptide synthesis and modification techniques.

Biology: Investigated for its role in modulating oxytocin receptors and related signaling pathways.

Medicine: Potential therapeutic applications in conditions like autism, anxiety, and social disorders due to its ability to influence oxytocinergic signaling.

Industry: Utilized in the development of novel peptide-based drugs and diagnostic tools.

Mechanism of Action

The mechanism of action of [Mpa1, D-Tyr(Et)2, Aib7]OT involves its interaction with oxytocin receptors (OTRs). The compound binds to OTRs, which are G-protein-coupled receptors, and can either mimic or inhibit the effects of natural oxytocin. This binding can activate or block various intracellular signaling pathways, including those involving phospholipase C (PLC), inositol trisphosphate (IP3), and calcium release. These pathways ultimately lead to physiological responses such as uterine contractions, milk ejection, and social bonding behaviors .

Comparison with Similar Compounds

Similar Compounds

[Mpa1, D-Tyr(Et)2, D-Tic7, D-Tic9]OT: Another oxytocin analogue with modifications at positions 7 and 9, enhancing its selectivity and potency.

[Mpa1, cis-Apc2, Val4]AVP: An analogue of arginine vasopressin with modifications at positions 2 and 4, showing high antiuterotonic activity.

Uniqueness

[Mpa1, D-Tyr(Et)2, Aib7]OT is unique due to its specific combination of amino acid substitutions, which confer distinct pharmacological properties. The presence of α-aminoisobutyric acid (Aib) at position 7 enhances the compound’s stability and resistance to enzymatic degradation, making it a valuable tool for research and therapeutic applications .